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Compound of Interest

Compound Name: N-Isopropylhydrazinecarboxamide

Cat. No.: B1589924

N-Isopropylhydrazinecarboxamide: A Technical
Overview

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of the known chemical properties and structural
information for N-Isopropylhydrazinecarboxamide. Despite a comprehensive search of
available scientific literature and chemical databases, detailed experimental protocols,
extensive physicochemical data, and specific biological activity information for this compound
remain limited.

Chemical Identity and Structure

N-Isopropylhydrazinecarboxamide, also known by its synonym N-(1-
Methylethyl)hydrazinecarboxamide, is a small organic molecule with the potential for various
chemical interactions.

Molecular Structure:

The structure of N-Isopropylhydrazinecarboxamide consists of a hydrazinecarboxamide core
substituted with an isopropyl group on one of the nitrogen atoms.

IUPAC Name: N-isopropylhydrazinecarboxamide
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SMILES String: CC(C)NNC(N)=0

CAS Number: 57930-20-8

Physicochemical Properties

Quantitative data regarding the physicochemical properties of N-
Isopropylhydrazinecarboxamide are not readily available in published literature. The
following table summarizes the currently identified properties.

Property Value Source
Molecular Formula C4H11N30O

Molecular Weight 117.15 g/mol

Melting Point Not available

Boiling Point Not available

Solubility Not available

Storage Temperature 2-8°C [1]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of N-
Isopropylhydrazinecarboxamide are not explicitly described in the reviewed literature.
General synthetic methods for related hydrazinecarboxamide derivatives often involve the
reaction of a corresponding isocyanate with hydrazine or the condensation of a carboxylic acid
derivative with a substituted hydrazine. However, a specific, validated protocol for N-
Isopropylhydrazinecarboxamide is not currently available.

Biological Activity and Signaling Pathways

There is a significant lack of information regarding the biological activity of N-
Isopropylhydrazinecarboxamide. While the broader class of hydrazine derivatives has been
explored for various pharmacological activities, no specific studies detailing the biological
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effects or potential signaling pathway interactions of N-Isopropylhydrazinecarboxamide have

been identified.

Logical Relationship Diagram

Due to the absence of defined experimental workflows or known signaling pathways for N-
Isopropylhydrazinecarboxamide, a representative logical diagram illustrating a general
approach to its characterization is provided below. This diagram outlines a potential workflow

for future research.

General Research Workflow for N-Isopropylhydrazinecarboxamide
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Caption: General research workflow for N-Isopropylhydrazinecarboxamide.
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Conclusion

This technical guide consolidates the currently available information on N-
Isopropylhydrazinecarboxamide. It is evident that significant research is required to fully
elucidate its chemical properties, develop robust experimental protocols, and investigate its
potential biological activities. The provided information serves as a foundational resource for
researchers and scientists interested in exploring this compound further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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